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Mitigating the effects of material melting and
dripping in flammability tests.
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Compound of Interest

Compound Name: IGNITABILITY

Cat. No.: B1175610

Technical Support Center: Flammability Testing

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals encountering
issues with material melting and dripping during flammability tests.

Troubleshooting Guides

This section provides step-by-step guidance to address common problems encountered during
flammability testing.

Issue: Excessive Flaming Dripping in UL 94 Vertical
Burn Test Leading to V-2 Classification or Failure

Problem: Your material is dripping flaming particles that ignite the cotton indicator below,
preventing a V-0 or V-1 classification.[1][2][3]

Troubleshooting Workflow:
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Troubleshooting Flaming Drips in UL 94 Test

Start: Flaming drips ignite cotton

) i

Review Material Formulation If material is a thin film, consider UL 94 VTM test

Is melt viscosity too low? rdm‘fmmsuﬁmerﬁ—kwl integrity poor?

Incorporate Anti-Dripping Agent Optimize Flame Retardant Package Consider Material Reinforcement

!

——————————P| Re-test according to UL 94 [&—————

Pass Fai

Result: V-0 or V-1 Achieved (No Flaming Drips) Alternative: Material is inherently V-2
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UL 94 Vertical Burn Test Protocol

Condition Specimens (48h at 23°C, 50% RH)

)

Mount Specimen Vertically

}

Place Cotton 300mm Below Specimen

)

Apply 20mm Methane Flame for 10s

}

Remove Flame and Record Afterflame Time (t1)

)

Re-apply Flame for 10s Immediately After Extinguishing

)

Remove Flame and Record Afterflame (t2) and Afterglow (t3) Times

)

Observe if Flaming Drips Ignite Cotton

)

Repeat for a Total of 5 Specimens

)

Classify Material (V-0, V-1, or V-2) Based on Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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